2-[(4-Fluorobenzyl)amino]acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-[(4-Fluorobenzyl)amino]acetonitrile” is a chemical compound with the CAS Number: 63086-22-6 . It has a molecular weight of 164.18 . The IUPAC name for this compound is [(4-fluorobenzyl)amino]acetonitrile . It is a liquid in its physical form .
Molecular Structure Analysis
The InChI code for “2-[(4-Fluorobenzyl)amino]acetonitrile” is 1S/C9H9FN2/c10-9-3-1-8(2-4-9)7-12-6-5-11/h1-4,12H,6-7H2 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
“2-[(4-Fluorobenzyl)amino]acetonitrile” is a liquid . It has a predicted density of 1.130±0.06 g/cm3 . The boiling point is 152 °C at a pressure of 7.5 Torr .Scientific Research Applications
Conducting Polymers
Research by Şahin, Pekmez, and Yildiz (2002) explored the electrochemical copolymerization of aniline and anilinesulfonic acids in an acetonitrile solution containing fluorosulfonic acid. They discovered that the resulting copolymers exhibited properties similar to those of conventional polyaniline but with significant differences in their electrochemical behavior in basic solutions. These copolymers, soluble in basic aqueous solutions and certain organic solvents, have potential applications in the development of advanced conducting materials (Şahin, Pekmez, & Yildiz, 2002).
Inhibitors for Hepatitis B
A study by Ivashchenko et al. (2019) focused on the synthesis and biological activity of a novel compound with potential as a hepatitis B virus inhibitor. Through structural and molecular docking studies, they demonstrated the compound's nanomolar inhibitory activity against the hepatitis B virus, highlighting its promise as a new therapeutic agent (Ivashchenko et al., 2019).
Fluorinated α-Aminonitrile Compounds
Brahmachari et al. (2015) synthesized a new fluorinated α-aminonitrile compound, characterized it extensively, and analyzed its properties through theoretical calculations and molecular docking. Their work provides insights into the reactivity and potential applications of fluorinated nitriles in various chemical and biochemical contexts (Brahmachari et al., 2015).
Safety and Hazards
properties
IUPAC Name |
2-[(4-fluorophenyl)methylamino]acetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FN2/c10-9-3-1-8(2-4-9)7-12-6-5-11/h1-4,12H,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNZBSRVSEANUKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNCC#N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-Fluorobenzyl)amino]acetonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.